Cas no 35841-67-9 (S-[2-(dipropan-2-ylamino)-2-oxoethyl] O,O-diethyl phosphorothioate)

S-[2-(dipropan-2-ylamino)-2-oxoethyl] O,O-diethyl phosphorothioate structure
35841-67-9 structure
Product Name:S-[2-(dipropan-2-ylamino)-2-oxoethyl] O,O-diethyl phosphorothioate
CAS No:35841-67-9
MF:C12H26NO4PS
MW:311.377903461456
CID:1472568
PubChem ID:215552
Update Time:2025-04-20

S-[2-(dipropan-2-ylamino)-2-oxoethyl] O,O-diethyl phosphorothioate Chemical and Physical Properties

Names and Identifiers

    • S-[2-(dipropan-2-ylamino)-2-oxoethyl] O,O-diethyl phosphorothioate
    • 35841-67-9
    • DTXSID00957247
    • O,O-Diethyl S-(N,N-di-isopropylcarbamoylmethyl) phosphorothiolate
    • BRN 2282142
    • S-{2-[Di(propan-2-yl)amino]-2-oxoethyl} O,O-diethyl phosphorothioate
    • Phosphorothioic acid, S-(2-(bis(1-methylethyl)amino)-2-oxoethyl) O,O-diethyl ester
    • Inchi: 1S/C12H26NO4PS/c1-7-16-18(15,17-8-2)19-9-12(14)13(10(3)4)11(5)6/h10-11H,7-9H2,1-6H3
    • InChI Key: GJUFABSMHZXHCN-UHFFFAOYSA-N
    • SMILES: S(CC(N(C(C)C)C(C)C)=O)P(=O)(OCC)OCC

Computed Properties

  • Exact Mass: 311.13218
  • Monoisotopic Mass: 311.13201648g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 9
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 81.1Ų

Experimental Properties

  • PSA: 55.84
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